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Compound of Interest

Compound Name: STAT5-IN-1

Cat. No.: B1676096 Get Quote

Application Notes and Protocols for STAT5-IN-1
For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the dissolution, storage, and

experimental use of STAT5-IN-1, a cell-permeable nicotinoyl hydrazone that acts as a selective

inhibitor of Signal Transducer and Activator of Transcription 5 (STAT5).

Introduction to STAT5-IN-1
STAT5-IN-1 is a valuable research tool for investigating the roles of STAT5a and STAT5b in

various biological processes, including cell proliferation, differentiation, and apoptosis.[1][2] It

functions by binding to the SH2 domain of STAT5, thereby preventing its phosphorylation and

subsequent activation.[1][3][4] This inhibitor has an IC50 of 47 μM for the STAT5β isoform and

exhibits selectivity over other STAT family members like STAT1 and STAT3.

Chemical and Physical Properties
A summary of the key chemical and physical properties of STAT5-IN-1 is provided in the table

below.
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Property Value Reference

Molecular Formula C₁₆H₁₁N₃O₃

Molecular Weight 293.28 g/mol

CAS Number 285986-31-4

Appearance
White to light yellow solid

powder

IC50 (STAT5β) 47 μM

Dissolution and Storage of STAT5-IN-1
Proper dissolution and storage are critical for maintaining the stability and activity of STAT5-IN-
1.

Solubility
Solvent Solubility Reference

DMSO ≥ 20 mg/mL

Water < 1 mg/mL

Ethanol < 1 mg/mL

Preparation of Stock Solutions
For most in vitro experiments, STAT5-IN-1 should be dissolved in high-quality, anhydrous

Dimethyl Sulfoxide (DMSO).

To prepare a 10 mM stock solution: Dissolve 2.93 mg of STAT5-IN-1 powder in 1 mL of

DMSO.

Vortex thoroughly to ensure complete dissolution. Sonication may be used to aid dissolution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
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Storage Conditions
Form

Storage
Temperature

Shelf Life Reference

Powder -20°C 3 years

Powder 4°C 2 years

In Solvent (DMSO) -80°C 6 months - 1 year

In Solvent (DMSO) -20°C 1 - 6 months

Note: For in vivo experiments, it is recommended to prepare fresh solutions on the day of use.

STAT5 Signaling Pathway
The STAT5 signaling pathway is a crucial cellular communication route activated by various

cytokines and growth factors. Its dysregulation is implicated in several diseases, including

cancer.
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Canonical JAK-STAT5 Signaling Pathway and Inhibition by STAT5-IN-1.

Experimental Protocols
The following are detailed protocols for common experiments involving STAT5-IN-1.
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In Vitro Experimental Workflow

4. Downstream Assays

1. Cell Culture
(e.g., K562, Ba/F3)

2. Treatment
- Cytokine/Growth Factor Stimulation
- STAT5-IN-1 (various concentrations)

3. Cell Harvesting

Western Blot
(p-STAT5, Total STAT5)

Cell Viability Assay
(MTT, MTS) Luciferase Reporter Assay EMSA

5. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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